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Compound of Interest

Compound Name: Ethyl 2-bromo-2-cyanoacetate

CAS No.: 1187-46-8

Cat. No.: B072452

Get Quote

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection

of building blocks is paramount to the efficient construction of complex molecular architectures.

Ethyl 2-bromo-2-cyanoacetate emerges as a reagent of significant interest due to its unique

trifunctional nature. The convergence of an electrophilic bromine atom, a versatile cyano group,

and an ester moiety upon a single α-carbon atom creates a highly reactive and synthetically

powerful scaffold.[1] This guide provides an in-depth exploration of the chemical properties,

synthesis, reactivity, and handling of ethyl 2-bromo-2-cyanoacetate, offering field-proven

insights for researchers, scientists, and drug development professionals. Its utility as a

precursor for a diverse range of heterocyclic compounds, which are privileged structures in

many pharmacologically active molecules, underscores its importance in the synthetic

chemist's toolkit.[1][2]

Part 1: Core Physicochemical and Spectroscopic
Profile
A thorough understanding of a reagent's fundamental properties is the bedrock of its effective

application in research and development.
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Molecular Structure and Identifiers
The structure of ethyl 2-bromo-2-cyanoacetate is characterized by a central carbon atom

substituted with bromo, cyano, and ethoxycarbonyl groups. This arrangement is key to its

reactivity.

Caption: 2D Structure of Ethyl 2-bromo-2-cyanoacetate.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of ethyl 2-bromo-2-
cyanoacetate, which are essential for experimental design and safety assessments.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Spectroscopic Data for Characterization
Spectroscopic analysis is critical for confirming the identity and purity of ethyl 2-bromo-2-
cyanoacetate. While a dedicated public spectrum is not available, the expected spectral

characteristics can be inferred from its structure and data from related compounds like ethyl

cyanoacetate.[2][9][10]
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Part 2: Synthesis and Reactivity Profile
The synthetic utility of ethyl 2-bromo-2-cyanoacetate is a direct consequence of its carefully

orchestrated electronic properties.

Synthesis: Direct α-Halogenation
The most direct and common method for preparing ethyl 2-bromo-2-cyanoacetate is through

the α-halogenation of its precursor, ethyl cyanoacetate.[1]

Causality of the Reaction: The α-carbon in ethyl cyanoacetate is positioned between two potent

electron-withdrawing groups: the nitrile (-C≡N) and the ester (-COOEt). This positioning

renders the α-protons unusually acidic, facilitating their removal by a base to form a stable

enolate. This enolate is nucleophilic and readily attacks an electrophilic bromine source, such

as N-Bromosuccinimide (NBS) or elemental bromine, to yield the desired product.
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Caption: Workflow for the synthesis of Ethyl 2-bromo-2-cyanoacetate.

Detailed Experimental Protocol (Representative)
Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

dissolve ethyl cyanoacetate (1.0 eq.) in a suitable solvent like carbon tetrachloride.

Reagent Addition: Add N-Bromosuccinimide (NBS) (1.0-1.1 eq.) to the solution.

Initiation: Add a catalytic amount of a radical initiator such as AIBN.

Reaction: Heat the mixture to reflux and monitor the reaction's progress using Thin Layer

Chromatography (TLC).

Quenching & Extraction: After completion, cool the reaction mixture to room temperature.

Filter off the succinimide byproduct. Transfer the filtrate to a separatory funnel and wash

sequentially with aqueous sodium thiosulfate, water, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent

under reduced pressure to yield the crude product, which can be further purified by vacuum

distillation.

Core Reactivity: A Versatile Electrophilic Hub
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The reactivity of ethyl 2-bromo-2-cyanoacetate is dominated by the electrophilic nature of the

α-carbon.[1] The strong negative inductive effects of the bromine atom and the cyano group

make this carbon highly susceptible to nucleophilic attack, with bromide acting as an excellent

leaving group.[1] This predictable reactivity makes it a cornerstone for building more complex

molecules.

Key Reaction Classes:

Nucleophilic Substitution: It readily reacts with a wide range of nucleophiles (e.g., amines,

thiols, carbanions) to introduce diverse functionalities at the α-position.

Cyclocondensation Reactions: It serves as a key precursor in multicomponent reactions for

synthesizing highly functionalized heterocyclic systems, such as pyrroles, thiophenes, and

imidazoles, which are prevalent in drug molecules.[1][12]

Knoevenagel and Michael Reactions: While the parent ethyl cyanoacetate is known for these

reactions, the bromo-derivative can be used to generate intermediates for subsequent

cyclizations or further functionalization.[13][14]
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Caption: The synthetic versatility of Ethyl 2-bromo-2-cyanoacetate.

Part 3: Safety, Handling, and Disposal
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Given its reactivity, proper handling of ethyl 2-bromo-2-cyanoacetate is critical to ensure

laboratory safety. The information below is a synthesis of data from multiple safety data sheets

(SDS).[15][16][17]

Hazard Identification
Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[16]

Corrosivity: Causes severe skin burns and eye damage. It is a lachrymator, meaning its

vapors can cause severe eye irritation and tearing.[16][17]

Flammability: Flammable liquid and vapor.[16]

Safe Handling and Personal Protective Equipment (PPE)
A self-validating protocol for handling this reagent involves a multi-layered approach to

exposure prevention.

Engineering Controls: Always handle in a well-ventilated chemical fume hood to avoid

inhalation of vapors.[16][18]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).[19]

Eye Protection: Use chemical safety goggles and a face shield.[16][18]

Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.[16]

Handling Practices: Avoid contact with skin, eyes, and clothing.[17] Keep away from heat,

sparks, and open flames.[16]

First Aid and Emergency Procedures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[15][17]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[15][17]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[15][17]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, acids, and bases.[16][18]

Disposal: Waste material must be disposed of in accordance with national and local

regulations. Handle uncleaned containers as you would the product itself.[16]

Conclusion
Ethyl 2-bromo-2-cyanoacetate is a powerful and versatile reagent whose value is rooted in its

predictable and potent reactivity. The electron-withdrawing nature of its functional groups

makes it an excellent electrophilic building block for C-C and C-heteroatom bond formation.

While its reactivity demands rigorous safety protocols, a comprehensive understanding of its

chemical properties, as outlined in this guide, allows researchers and drug development

professionals to harness its synthetic potential effectively and safely, paving the way for the

creation of novel and complex molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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